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Compound of Interest

Compound Name: 2-Methyl-5-nitroaniline hydrate

Cat. No.: B1603624 Get Quote

Technical Support Center: 2-Methyl-5-
nitroaniline Hydrate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on mitigating exposure risks when working with 2-Methyl-5-
nitroaniline hydrate.

Frequently Asked Questions (FAQs)
What is 2-Methyl-5-nitroaniline hydrate and what are its primary hazards?

2-Methyl-5-nitroaniline hydrate is an aromatic amine and nitroaromatic compound that exists

as a solid crystalline material, typically yellow to orange-brown.[1] It is primarily used in the

synthesis of dyes and as a laboratory chemical.[1][2] The main hazards associated with this

compound are its toxicity if swallowed, in contact with skin, or if inhaled.[2] It is also suspected

of causing cancer and may cause damage to organs, particularly the blood, through prolonged

or repeated exposure.[3] Acute exposure can lead to symptoms like headache, nausea, and

methemoglobinemia, a condition that reduces the oxygen-carrying capacity of the blood.[1][4]

What are the immediate first aid measures in case of exposure?

In case of any exposure, it is crucial to seek immediate medical attention.[2][5]

Ingestion: Immediately call a poison center or doctor. Rinse the mouth with water.[2][5]
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Skin Contact: Immediately take off all contaminated clothing and wash the skin with plenty of

water.[2][5]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor.[2] If breathing stops, provide artificial respiration.[5]

Eye Contact: Rinse eyes cautiously with water for several minutes as a precaution.[2][5]

What personal protective equipment (PPE) is required when handling this chemical?

Appropriate PPE is essential to minimize exposure. This includes:

Hand Protection: Wear suitable chemical-resistant gloves.[1][6]

Eye/Face Protection: Use chemical safety goggles or a face shield.[2][6]

Skin and Body Protection: Wear protective clothing to prevent skin contact.[1][2] In case of

potential for significant exposure, complete protective clothing is recommended.[2]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator with a particulate

filter is necessary.[7] Work should be conducted in a well-ventilated area or under a chemical

fume hood.[2][4][6]

How should 2-Methyl-5-nitroaniline hydrate be stored?

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[2][4] It

should be stored locked up and away from incompatible materials such as strong oxidizing

agents, acids, acid chlorides, acid anhydrides, and chloroformates.[1][4][8]

What should be done in case of a spill?

In the event of a spill:

Evacuate unnecessary personnel from the area.[2]

Ensure adequate ventilation.[2][4]

Wear appropriate personal protective equipment.[2][4]
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Avoid generating dust.[4][6]

Carefully sweep up the solid material and place it into a suitable, labeled container for

disposal.[2][8] Do not dry sweep.[4]

Clean the affected area thoroughly.

Prevent the substance from entering drains or waterways.[4][5]

Hazard Data Summary
Hazard Classification Category

Acute Toxicity (Oral) Category 3[1][2]

Acute Toxicity (Dermal) Category 3[1][2]

Acute Toxicity (Inhalation) Category 3[1][2]

Carcinogenicity Category 2[2]

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2 (Blood)

Hazardous to the Aquatic Environment (Chronic) Category 3[2]

Physical and Chemical Properties

Appearance Bright yellow powder[1][7]

Molecular Formula C7H8N2O2[2]

Molecular Weight 152.15 g/mol [7]

Melting Point 103-106 °C[9]

Solubility
Limited solubility in water; soluble in organic

solvents like ethanol and acetone[1]

Octanol/Water Partition Coefficient (log Kow) 1.87[1]

Experimental Workflow and Hazard Mitigation
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A structured approach is critical when working with potent compounds like 2-Methyl-5-
nitroaniline hydrate. The following workflow diagram illustrates the key stages of an

experimental process, from planning to disposal, incorporating necessary safety measures at

each step.
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Experimental Workflow for Handling Potent Compounds

1. Planning & Preparation

2. Experiment Execution

3. Post-Experiment

Review SDS & Literature

Conduct Risk Assessment

Select Appropriate PPE

Weighing in Ventilated Enclosure

Don PPE

Reaction Setup in Fume Hood

Monitor Reaction

Work-up & Purification

Decontaminate Glassware & Surfaces

End of Experiment

Segregate & Dispose of Hazardous Waste

Document Experiment & Deviations
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Caption: A generalized workflow for safely handling potent chemical compounds in a laboratory

setting.
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Issue Possible Cause Recommended Action

Accidental skin contact
Improper PPE (e.g., torn glove)

or handling technique.

Immediately follow first aid

procedures: remove

contaminated clothing and

wash the affected area with

copious amounts of water for

at least 15 minutes. Seek

immediate medical attention.

[6] Review and improve

handling procedures and PPE

selection.

Visible dust outside of

containment (e.g., fume hood,

glove box)

Improper handling technique

(e.g., creating air currents), or

failure of engineering controls.

Stop work immediately.

Evacuate the area if

necessary. Follow spill cleanup

procedures. Re-evaluate

engineering controls and

handling techniques to

minimize dust generation.

Ensure proper negative

pressure in containment.

Feeling unwell after working

with the compound (e.g.,

headache, dizziness)

Possible inhalation or dermal

exposure.

Immediately move to fresh air.

Seek medical attention and

inform them of the chemical

you were working with. Review

your PPE and engineering

controls to identify and correct

the source of exposure.

Contamination of personal

clothing

Splash or improper

gowning/de-gowning

procedure.

Immediately remove

contaminated clothing while

avoiding contact with skin.

Wash the affected skin area

thoroughly. Contaminated

clothing must be

decontaminated before reuse
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or disposed of as hazardous

waste.[2][4]

Hazard Control Workflow
The hierarchy of controls is a fundamental concept in occupational safety for mitigating risks.

This diagram illustrates the logical application of these controls when working with 2-Methyl-5-
nitroaniline hydrate.
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Hazard Control Hierarchy for 2-Methyl-5-nitroaniline Hydrate

Elimination/Substitution
(Most Effective)

Engineering Controls

Administrative ControlsUse a chemical fume hood Use a glove box for weighing

Personal Protective Equipment (PPE)
(Least Effective)

Develop Standard Operating Procedures (SOPs) Provide training on hazards and procedures Restrict access to authorized personnel

Chemical resistant gloves Safety goggles/face shield Lab coat/protective clothing Respirator (if needed)

Click to download full resolution via product page

Caption: A diagram illustrating the hierarchy of controls for mitigating exposure to hazardous

chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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